Cas no 2228350-84-1 (tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate
• CAS No: 2228350-84-1
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6044022
• PubChem ID: 165667322
• Update Time: 2025-06-25

tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate
• EN300-1876255
• tert-butyl N-[5-(2-cyano-1-hydroxyethyl)-2-methylphenyl]carbamate
• 2228350-84-1

• Inchi： 1S/C15H20N2O3/c1-10-5-6-11(13(18)7-8-16)9-12(10)17-14(19)20-15(2,3)4/h5-6,9,13,18H,7H2,1-4H3,(H,17,19)
• InChI Key： LKFSRTWRTJYOTJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C)C(CC#N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate

tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2228350-84-1): An Overview of Its Structure, Synthesis, and Applications

tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2228350-84-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate is composed of a tert-butyl group, a cyano group, a hydroxyethyl moiety, and a substituted phenyl ring. The tert-butyl group provides steric protection and enhances the stability of the compound, while the cyano and hydroxyethyl functionalities contribute to its reactivity and biological activity. The substituted phenyl ring further modulates the compound's properties, making it a versatile scaffold for drug design.

Recent studies have focused on the synthesis and optimization of tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the core structure. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the cyano and hydroxyethyl groups onto the phenyl ring. This method not only improves yield but also reduces the number of synthetic steps, making it more cost-effective and environmentally friendly.

In terms of biological activity, tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate has demonstrated significant potential as a lead compound for drug discovery. Preliminary in vitro studies have shown that it exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For example, it has been found to inhibit kinases associated with cancer progression and inflammatory responses. These findings suggest that tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate could serve as a valuable starting point for the development of targeted therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate. Early results from phase I trials have indicated that the compound is well-tolerated by patients, with minimal adverse effects observed. Further studies are needed to fully understand its pharmacokinetic and pharmacodynamic properties, but initial data are promising.

Beyond its therapeutic applications, tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate has also been explored for its potential in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For instance, researchers have investigated its use in polymer synthesis to create biodegradable materials with enhanced mechanical strength and biocompatibility.

In conclusion, tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2228350-84-1) is a multifaceted compound with a wide range of potential applications. Its structural complexity and functional versatility make it an important molecule in both academic research and industrial settings. Ongoing studies continue to uncover new insights into its properties and potential uses, further solidifying its importance in the field of medicinal chemistry.